N-[4-(aminosulfonyl)phenyl]-6-methoxy-N-methyl-2-oxo-2H-chromene-3-carboxamide

• Molecular Formula: C18H16N2O6S
• Molecular Weight: 388.4 g/mol
• IUPAC Name: 6-methoxy-N-methyl-2-oxo-N-(4-sulfamoylphenyl)chromene-3-carboxamide
• InChI: InChI=1S/C18H16N2O6S/c1-20(12-3-6-14(7-4-12)27(19,23)24)17(21)15-10-11-9-13(25-2)5-8-16(11)26-18(15)22/h3-10H,1-2H3,(H2,19,23,24)
• InChI Key: XKOUQXAYLNAXGE-UHFFFAOYSA-N
• SMILES: CN(C1=CC=C(C=C1)S(=O)(=O)N)C(=O)C2=CC3=C(C=CC(=C3)OC)OC2=O

Description

N-[4-(aminosulfonyl)phenyl]-6-methoxy-N-methyl-2-oxo-2H-chromene-3-carboxamide, commonly known as AMCA, is a synthetic compound that has been widely studied for its potential applications in various fields of scientific research. This molecule is a member of the chromene family and possesses unique chemical properties that make it an attractive candidate for a wide range of research applications.

Mechanism of Action

The mechanism of action of AMCA is not fully understood, but studies have suggested that it works by inhibiting the activity of certain enzymes that are involved in cell growth and proliferation. Specifically, AMCA has been shown to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication and cell division. By inhibiting this enzyme, AMCA can prevent the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
In addition to its anti-cancer properties, AMCA has been shown to have a number of other biochemical and physiological effects. Studies have suggested that AMCA can act as an anti-inflammatory agent, reducing inflammation and swelling in various tissues. Additionally, AMCA has been shown to have antioxidant properties, protecting cells from damage caused by free radicals.

Advantages and Limitations for Lab Experiments

AMCA has several advantages that make it an attractive candidate for use in laboratory experiments. It is a stable and relatively inexpensive compound, making it easy to obtain in large quantities. Additionally, the synthesis process for AMCA has been optimized to produce high yields of pure product. However, there are some limitations to the use of AMCA in laboratory experiments. Its mechanism of action is not fully understood, and more research is needed to fully elucidate its effects on cellular processes.

Future Directions

There are many potential future directions for research on AMCA. One promising area of research is the development of new cancer therapies based on the anti-cancer properties of AMCA. Additionally, more research is needed to fully understand the mechanism of action of AMCA and its effects on cellular processes. Finally, AMCA may have potential applications in other fields of research, such as neurobiology and immunology, and further studies are needed to explore these possibilities.

Synthesis Methods

The synthesis of AMCA involves a multi-step process that begins with the reaction of 4-aminobenzenesulfonamide with acetic anhydride to produce 4-acetamidobenzenesulfonamide. This intermediate is then reacted with 6-methoxy-2-oxo-2H-chromene-3-carboxylic acid to produce the final product, AMCA. The synthesis process has been extensively studied and optimized to produce high yields of pure AMCA.

Scientific Research Applications

AMCA has been extensively studied for its potential applications in various fields of scientific research. One of the most promising applications of AMCA is in the field of cancer research. Studies have shown that AMCA has potent anti-cancer properties and can inhibit the growth and proliferation of cancer cells in vitro. Additionally, AMCA has been shown to induce apoptosis, or programmed cell death, in cancer cells, making it a promising candidate for the development of new cancer therapies.